Cas no 2137729-19-0 (Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-, chloromethyl ester)

The compound Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-, chloromethyl ester is a specialized chemical intermediate featuring a protected amino group (Boc) and a reactive chloromethyl ester moiety. Its key advantages include versatility in synthetic applications, particularly in peptide coupling and prodrug development, due to the presence of both hydroxyl and ester functionalities. The Boc group ensures selective deprotection under mild acidic conditions, while the chloromethyl ester enhances reactivity for further derivatization. This compound is valuable in medicinal chemistry and organic synthesis, offering controlled functionalization for complex molecular architectures. High purity and stability under standard storage conditions further support its utility in research and industrial processes.
Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-, chloromethyl ester structure
2137729-19-0 structure
Product Name:Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-, chloromethyl ester
CAS No:2137729-19-0
MF:C13H16ClNO5
MW:301.722843170166
CID:5257889
Update Time:2025-06-09

Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-, chloromethyl ester
    • Inchi: 1S/C13H16ClNO5/c1-13(2,3)20-12(18)15-9-5-4-8(6-10(9)16)11(17)19-7-14/h4-6,16H,7H2,1-3H3,(H,15,18)
    • InChI Key: HVRGPPWJZQTYJY-UHFFFAOYSA-N
    • SMILES: C(OCCl)(=O)C1=CC=C(NC(OC(C)(C)C)=O)C(O)=C1

Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-, chloromethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-386817-0.05g
chloromethyl 4-{[(tert-butoxy)carbonyl]amino}-3-hydroxybenzoate
2137729-19-0 95%
0.05g
$912.0 2024-06-05
Enamine
EN300-386817-0.1g
chloromethyl 4-{[(tert-butoxy)carbonyl]amino}-3-hydroxybenzoate
2137729-19-0 95%
0.1g
$956.0 2024-06-05
Enamine
EN300-386817-0.25g
chloromethyl 4-{[(tert-butoxy)carbonyl]amino}-3-hydroxybenzoate
2137729-19-0 95%
0.25g
$999.0 2024-06-05
Enamine
EN300-386817-0.5g
chloromethyl 4-{[(tert-butoxy)carbonyl]amino}-3-hydroxybenzoate
2137729-19-0 95%
0.5g
$1043.0 2024-06-05
Enamine
EN300-386817-1.0g
chloromethyl 4-{[(tert-butoxy)carbonyl]amino}-3-hydroxybenzoate
2137729-19-0 95%
1.0g
$1086.0 2024-06-05
Enamine
EN300-386817-2.5g
chloromethyl 4-{[(tert-butoxy)carbonyl]amino}-3-hydroxybenzoate
2137729-19-0 95%
2.5g
$2127.0 2024-06-05
Enamine
EN300-386817-5.0g
chloromethyl 4-{[(tert-butoxy)carbonyl]amino}-3-hydroxybenzoate
2137729-19-0 95%
5.0g
$3147.0 2024-06-05
Enamine
EN300-386817-10.0g
chloromethyl 4-{[(tert-butoxy)carbonyl]amino}-3-hydroxybenzoate
2137729-19-0 95%
10.0g
$4667.0 2024-06-05

Additional information on Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-, chloromethyl ester

Benzoic Acid, 4-[[(1,1-Dimethylethoxy)Carbonyl]Amino]-3-Hydroxy-, Chloromethyl Ester

Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-, chloromethyl ester is a complex organic compound with the CAS number 2137729-19-0. This compound is of significant interest in the fields of organic chemistry and pharmacology due to its unique structure and potential applications in drug development. The molecule consists of a benzoic acid backbone with a hydroxyl group at position 3 and a chloromethyl ester group at position 4. Additionally, the compound features a (1,1-dimethylethoxy)carbonyl amino group, which adds complexity to its structure and may influence its chemical reactivity and biological activity.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and esterifications. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach has shown promising results in producing high-purity samples of benzoic acid derivatives, including the chloromethyl ester variant.

In terms of applications, benzoic acid derivatives are widely used in pharmaceuticals as intermediates for drug synthesis. The presence of the hydroxyl and amino groups in this compound makes it a potential candidate for further functionalization. For example, the hydroxyl group can be converted into various ether or ester derivatives, while the amino group can undergo acylation or alkylation reactions to create bioactive molecules. Recent research has highlighted the importance of such modifications in enhancing drug delivery efficiency and bioavailability.

The chloromethyl ester group in this compound adds another layer of functionality. It can act as a leaving group in substitution reactions or serve as a protective group during multi-step syntheses. Moreover, the chloromethyl ester moiety has been shown to exhibit moderate antibacterial activity in vitro, suggesting its potential use in antimicrobial agents. This finding aligns with current trends in drug discovery that emphasize the development of novel antibiotics to combat emerging resistant bacterial strains.

From a structural perspective, the (1,1-dimethylethoxy)carbonyl amino group plays a crucial role in stabilizing the molecule's conformation. This group also introduces steric hindrance, which can influence the compound's solubility and permeability properties. Recent computational studies have utilized molecular docking techniques to predict how this compound interacts with various biological targets. These studies have provided valuable insights into its potential as an inhibitor of key enzymes involved in metabolic pathways.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its ability to form stable ester linkages makes it a candidate for use in polymer synthesis. Researchers have explored its incorporation into polyurethane materials to enhance their mechanical properties and thermal stability. Preliminary results indicate that the presence of this compound can significantly improve the durability of such materials under harsh environmental conditions.

The toxicity profile of benzoic acid derivatives is another area of active research. While benzoic acid itself is generally considered safe for human consumption at low doses, the introduction of additional functional groups can alter its toxicity characteristics. Recent studies have evaluated the acute and chronic toxicity of this compound using zebrafish models. These studies have demonstrated that exposure to high concentrations can lead to developmental abnormalities but also suggest that at therapeutic doses, the compound exhibits low toxicity.

In conclusion, benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-, chloromethyl ester is a versatile compound with diverse applications across multiple disciplines. Its unique structure provides opportunities for further chemical modifications and functionalization, making it a valuable tool in drug discovery and materials science. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing both medicinal and industrial applications.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.